Cas no 15737-37-8 (Urea,N'-(4-chlorophenyl)-N,N-diethyl-)

• Product Name: Urea,N'-(4-chlorophenyl)-N,N-diethyl-
• CAS No: 15737-37-8
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 207345
• PubChem ID: 302981
• Update Time: 2025-11-02

Urea,N'-(4-chlorophenyl)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N'-(4-chlorophenyl)-N,N-diethyl-
• 3-(4-chlorophenyl)-1,1-diethylurea
• 1-(4-chlorophenyl)-3,3-diethylurea
• AC1L71QG
• AC1Q2YX6
• CBMicro_011619
• N,N-Diaethyl-N'-(4-chlor-phenyl)-harnstoff
• N,N-diethyl-N'-(4-chlorophenyl)urea
• N,N-diethyl-N'-(4-chloro-phenyl)-urea
• N,N-diethyl-N'-(p-chlorophenyl)urea
• NSC190749
• SMSF0003900
• SureCN9435704
• SCHEMBL9435704
• SR-01000197170
• BIM-0011522.P001
• CHEMBL2235375
• 15737-37-8
• NSC-190749
• 3-(4-CHLORO-PHENYL)-1,1-DIETHYL-UREA
• AKOS002934922
• 3-(4-Chloro-phenyl)-1,1-diethylurea
• CB14779
• ST50544519
• DTXSID10307335
• SR-01000197170-1

• Inchi： 1S/C11H15ClN2O/c1-3-14(4-2)11(15)13-10-7-5-9(12)6-8-10/h5-8H,3-4H2,1-2H3,(H,13,15)
• InChI Key： IYKHIHBKAAEUDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(N(CC)CC)=O

Computed Properties

• Exact Mass: 226.08745
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Urea,N'-(4-chlorophenyl)-N,N-diethyl-

Comprehensive Guide to Urea,N'-(4-chlorophenyl)-N,N-diethyl- (CAS No. 15737-37-8): Properties, Applications, and Market Insights

Urea,N'-(4-chlorophenyl)-N,N-diethyl- (CAS No. 15737-37-8) is a specialized urea derivative with significant applications in various industries. This compound, also known as N,N-diethyl-N'-(4-chlorophenyl)urea, belongs to the class of substituted ureas and has garnered attention for its unique chemical properties and versatility. In this comprehensive guide, we will explore its molecular structure, synthesis methods, applications, and current market trends.

The molecular formula of Urea,N'-(4-chlorophenyl)-N,N-diethyl- is C11H15ClN2O, with a molecular weight of 226.70 g/mol. Its structure features a urea backbone substituted with a 4-chlorophenyl group and two ethyl groups, which contribute to its distinct chemical behavior. This configuration makes it particularly useful in pharmaceutical intermediates and agrochemical formulations, where its stability and reactivity are highly valued.

One of the most common questions researchers ask about Urea,N'-(4-chlorophenyl)-N,N-diethyl- is its synthesis pathway. The compound is typically prepared through the reaction of 4-chlorophenyl isocyanate with diethylamine in appropriate solvents. Recent advancements in green chemistry have led to more sustainable synthesis methods, reducing environmental impact while maintaining high yields - a topic of significant interest in today's eco-conscious research environment.

In pharmaceutical applications, Urea,N'-(4-chlorophenyl)-N,N-diethyl- serves as a valuable building block for drug development. Its structure makes it particularly useful in creating compounds with potential CNS activity, aligning with current research trends in neurological therapeutics. The 4-chlorophenyl moiety enhances the compound's ability to penetrate biological membranes, a property that's crucial in modern drug design strategies.

The agrochemical industry utilizes Urea,N'-(4-chlorophenyl)-N,N-diethyl- in the development of plant growth regulators and herbicide intermediates. With the growing global focus on sustainable agriculture and crop protection, this compound's role in creating more efficient and environmentally friendly agricultural solutions has become increasingly important. Researchers are particularly interested in its potential for developing low-residue pesticides that meet stringent environmental regulations.

Market analysis shows steady demand for Urea,N'-(4-chlorophenyl)-N,N-diethyl-, particularly from the Asia-Pacific region where pharmaceutical and agrochemical production is expanding rapidly. The compound's price stability and reliable supply chain make it attractive to manufacturers. Current trends indicate growing interest in custom synthesis services for this compound, as companies seek tailored solutions for specific applications.

From a regulatory perspective, Urea,N'-(4-chlorophenyl)-N,N-diethyl- is generally considered safe when handled according to standard laboratory protocols. However, as with all chemical substances, proper personal protective equipment should be used during handling. The compound's Safety Data Sheet (SDS) provides comprehensive information about handling, storage, and disposal procedures - a document that's frequently searched by laboratory personnel and safety officers.

Recent scientific literature highlights novel applications of Urea,N'-(4-chlorophenyl)-N,N-diethyl- in material science, particularly in the development of specialty polymers. Its ability to form hydrogen bonds makes it valuable in creating self-healing materials - a cutting-edge area of research that's generating significant interest in academic and industrial circles alike.

For researchers working with Urea,N'-(4-chlorophenyl)-N,N-diethyl-, proper analytical methods are crucial. Common techniques include HPLC analysis for purity determination and NMR spectroscopy for structural confirmation. These analytical procedures are frequently searched topics, reflecting the compound's growing importance in research and development settings.

Looking ahead, the future of Urea,N'-(4-chlorophenyl)-N,N-diethyl- appears promising. With ongoing research into its potential applications and the development of more efficient synthesis methods, this compound is likely to maintain its relevance in multiple scientific and industrial fields. Its versatility and unique chemical properties ensure it will continue to be a valuable tool for chemists and researchers worldwide.